Cas no 2877686-93-4 (2-methyl-3-({1-[(pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine)

• Product Name: 2-methyl-3-({1-[(pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• CAS No: 2877686-93-4
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 5330920
• PubChem ID: 165434594
• Update Time: 2025-05-21

2-methyl-3-({1-[(pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2877686-93-4
• 2-methyl-3-({1-[(pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• F6702-2746
• AKOS040859785
• 2-Methyl-3-[[1-(4-pyridinylmethyl)-4-piperidinyl]methoxy]pyrazine

• Inchi： 1S/C17H22N4O/c1-14-17(20-9-8-19-14)22-13-16-4-10-21(11-5-16)12-15-2-6-18-7-3-15/h2-3,6-9,16H,4-5,10-13H2,1H3
• InChI Key： ALCUHECMZHPHII-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CN=C1OCC1CCN(CC2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 298.17936134g/mol
• Monoisotopic Mass: 298.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 425.4±40.0 °C(Predicted)
• pka: 6.87±0.10(Predicted)

Additional information on 2-methyl-3-({1-[(pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine

Comprehensive Overview of 2-methyl-3-({1-[(pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine (CAS No. 2877686-93-4)

The compound 2-methyl-3-({1-[(pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine (CAS No. 2877686-93-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a pyrazine core with a piperidine and pyridine moiety makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a modulator of specific biological targets, given its ability to interact with diverse receptor systems.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-3-({1-[(pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine has surged, driven by the need for innovative therapeutics in areas such as oncology, neurology, and immunology. The compound's pyridine and piperidine functionalities are known to enhance bioavailability and binding affinity, making it a valuable scaffold for drug development. Its CAS No. 2877686-93-4 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the most intriguing aspects of this compound is its potential application in addressing drug-resistant infections and chronic inflammatory diseases. With the rise of antibiotic resistance and the increasing prevalence of autoimmune disorders, molecules like 2-methyl-3-({1-[(pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine are being explored for their ability to target unconventional pathways. This aligns with current trends in precision medicine, where tailored molecular designs are prioritized for enhanced efficacy and reduced side effects.

The synthesis of 2-methyl-3-({1-[(pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine involves multi-step organic reactions, often leveraging cross-coupling and reductive amination techniques. These methods are widely discussed in the context of green chemistry, as researchers seek to minimize environmental impact while maintaining high yields. The compound's pyrazine ring, in particular, is a focal point for synthetic optimization, given its role in stabilizing the overall molecular architecture.

From a commercial perspective, CAS No. 2877686-93-4 is increasingly listed in catalogs of specialty chemicals, catering to pharmaceutical and biotech companies. Its inclusion in high-throughput screening libraries underscores its potential as a lead compound. Moreover, the rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models predict their interactions with biological targets with unprecedented accuracy.

In conclusion, 2-methyl-3-({1-[(pyridin-4-yl)methyl]piperidin-4-yl}methoxy)pyrazine represents a fascinating intersection of chemistry and biology. Its structural complexity and therapeutic potential make it a subject of ongoing research, with implications for future drug development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing modern medicine.